2-chloro-4-(1-methyl-1H-imidazol-2-ylthio)pyridine

• CAS No.: 945988-49-8
• Molecular Formula: C9H8ClN3S
• Molecular Weight: 225.70 g/mol
• IUPAC Name: 2-chloro-4-(1-methylimidazol-2-yl)sulfanylpyridine
• InChI: InChI=1S/C9H8ClN3S/c1-13-5-4-12-9(13)14-7-2-3-11-8(10)6-7/h2-6H,1H3
• InChI Key: PAWFRALNPUUDGC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SC2=CC(=NC=C2)Cl

Description

2-chloro-4-(1-methyl-1H-imidazol-2-ylthio)pyridine is a useful research compound. Its molecular formula is C9H8ClN3S and its molecular weight is 225.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Using the method of Example 3, Step A, 1-methyl-1H-imidazole-2-thiol (720 mg, 6.31 mmol), 60% sodium hydride in mineral oil (252 mg, 6.31 mmol), and 2-chloro-4-nitropyridine (1.00 g, 6.31 mmol) were reacted to provide 2-chloro-4-(1-methyl-1H-imidazol-2-ylthio)pyridine (1.05 g, 74% yield) as an oil. 1H NMR (CDCl3) δ 8.17 (d, 1H), 7.30 (d, 1H), 7.20 (d, 1H), 6.88 (s, 1H), 6.80 (d, 1H), 3.70 (s, 3H).